2-ethoxy-4-[(E)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl benzoate

• Molecular Formula: C19H15NO4S2
• Molecular Weight: 385.5 g/mol
• IUPAC Name: [2-ethoxy-4-[(E)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenyl] benzoate
• InChI: InChI=1S/C19H15NO4S2/c1-2-23-15-10-12(11-16-17(21)20-19(25)26-16)8-9-14(15)24-18(22)13-6-4-3-5-7-13/h3-11H,2H2,1H3,(H,20,21,25)/b16-11+
• InChI Key: RRSQNBSAITWQGB-LFIBNONCSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C/2\C(=O)NC(=S)S2)OC(=O)C3=CC=CC=C3
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)NC(=S)S2)OC(=O)C3=CC=CC=C3

Description

2-ethoxy-4-[(E)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl benzoate is a complex organic compound with a molecular formula of C26H21N5O5S and a molecular weight of 515.552 g/mol . This compound is part of a collection of rare and unique chemicals used primarily in early discovery research .

Preparation Methods

The synthesis of 2-ethoxy-4-[(E)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl benzoate involves multiple steps, typically starting with the preparation of the thiazolidinone ringThe reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity .

Chemical Reactions Analysis

2-ethoxy-4-[(E)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl benzoate undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: This compound can undergo nucleophilic substitution reactions, often facilitated by bases like sodium hydroxide or potassium carbonate.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

This compound has several applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a reference compound in analytical chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 2-ethoxy-4-[(E)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl benzoate involves its interaction with specific molecular targets. The compound’s thiazolidinone ring is known to interact with enzymes and proteins, potentially inhibiting their activity. This interaction can lead to various biological effects, including antimicrobial and anticancer activities .

Comparison with Similar Compounds

Similar compounds to 2-ethoxy-4-[(E)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl benzoate include:

2-ethoxy-4-[(E)-(4-methoxyanilino)(oxo)acetyl]hydrazono)methyl)phenyl 2,4-dichlorobenzoate: This compound has a similar structure but includes additional functional groups that may alter its chemical and biological properties.

This compound: This compound is structurally similar but may have different substituents that affect its reactivity and applications.